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Compound of Interest

Compound Name: 1-Bromo-2,3,5-trimethoxybenzene

Cat. No.: B1638021

Get Quote

For the discerning researcher in drug development and synthetic chemistry, substituted

benzene rings are fundamental building blocks. Among these, trimethoxybromobenzenes offer

a versatile platform for constructing complex molecular architectures. This guide provides an in-

depth exploration of 1-bromo-2,3,5-trimethoxybenzene and its isomers, with a particular

focus on the synthesis, properties, and applications of the well-characterized 1-bromo-2,4,5-

trimethoxybenzene.

The World of Trimethoxybromobenzenes: Isomers
and Reactivity
Trimethoxybromobenzenes exist as several positional isomers, each with distinct electronic

and steric properties that influence their reactivity. The specific placement of the three methoxy

groups and the bromine atom on the benzene ring dictates the molecule's utility as a synthetic

intermediate. While isomers like 1-bromo-3,4,5-trimethoxybenzene and 2-bromo-1,3,5-

trimethoxybenzene are well-documented, 1-bromo-2,3,5-trimethoxybenzene is less

commonly encountered in commercial catalogs and the scientific literature.

The synthesis of these compounds typically involves the electrophilic bromination of the

corresponding trimethoxybenzene precursor. In the case of 1-bromo-2,3,5-
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trimethoxybenzene, the logical starting material would be 1,2,4-trimethoxybenzene. The

methoxy groups are activating and ortho-, para-directing. Therefore, the bromination of 1,2,4-

trimethoxybenzene is expected to yield a mixture of isomers, with the major product being

dictated by both electronic and steric factors. The position with the highest electron density and

lowest steric hindrance will be preferentially brominated. This often leads to the formation of 1-

bromo-2,4,5-trimethoxybenzene as a major product.

Due to the limited availability of specific data for 1-bromo-2,3,5-trimethoxybenzene, this guide

will now focus on the in-depth technical details of a closely related and readily available isomer,

1-bromo-2,4,5-trimethoxybenzene. The principles and protocols discussed herein provide a

strong framework for understanding the chemistry of other trimethoxybromobenzene isomers.

Case Study: 1-Bromo-2,4,5-trimethoxybenzene (CAS
No. 20129-11-7)
Synonyms: 5-Bromo-1,2,4-trimethoxybenzene

This isomer is a valuable reagent in organic synthesis, serving as a precursor for a variety of

more complex molecules.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 1-bromo-2,4,5-trimethoxybenzene is

provided in the table below.[1][2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1638021/docs?utm_src=pdf-body#navigating-the-landscape-of-brominated-trimethoxybenzenes-a-technical-guide
https://www.benchchem.com/product/b1638021/docs?utm_src=pdf-body#navigating-the-landscape-of-brominated-trimethoxybenzenes-a-technical-guide
https://comptox.epa.gov/dashboard/chemical/properties/DTXSID90301452
https://labproinc.com/products/1-bromo-245-trimethoxybenzene-200mg-b4721-200mg
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2_4_5-trimethoxybenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1638021?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 20129-11-7

Molecular Formula C₉H₁₁BrO₃

Molecular Weight 247.09 g/mol [2][3]

Appearance White solid[2]

Melting Point 55 °C[2]

Boiling Point ~271 °C (Predicted)[1]

Solubility
Soluble in organic solvents, sparingly soluble in

water.

Purity Typically ≥98% (GC)[2]

Synthesis of 1-Bromo-2,4,5-trimethoxybenzene
The primary route for the synthesis of 1-bromo-2,4,5-trimethoxybenzene is the electrophilic

bromination of 1,2,4-trimethoxybenzene. The choice of brominating agent and reaction

conditions is crucial for achieving high regioselectivity and yield.

This protocol describes a general procedure for the laboratory-scale synthesis of 1-bromo-

2,4,5-trimethoxybenzene.

Materials:

1,2,4-trimethoxybenzene

N-Bromosuccinimide (NBS)

Acetonitrile (or another suitable polar aprotic solvent)

Stir plate and magnetic stir bar

Round-bottom flask

Condenser (if heating is required)
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Standard laboratory glassware for workup and purification

Silica gel for column chromatography

Hexanes and Ethyl Acetate (for chromatography)

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 1,2,4-trimethoxybenzene (1 equivalent) in

acetonitrile.

Addition of Brominating Agent: To the stirred solution, add N-Bromosuccinimide (1 to 1.1

equivalents) portion-wise at room temperature. The use of NBS is often preferred over

elemental bromine as it is a solid and easier to handle, and the reaction can be more readily

controlled.

Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography

(TLC). The disappearance of the starting material and the appearance of a new, less polar

spot indicates product formation.

Workup: Once the reaction is complete, quench the reaction by adding water. Extract the

product with a suitable organic solvent such as ethyl acetate. Wash the organic layer with

saturated sodium thiosulfate solution to remove any unreacted bromine, followed by brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. The crude product can be purified by column chromatography on

silica gel using a mixture of hexanes and ethyl acetate as the eluent to yield pure 1-bromo-

2,4,5-trimethoxybenzene.

Causality of Experimental Choices:

Solvent: Acetonitrile is a polar aprotic solvent that can facilitate the polarization of the Br-Br

bond in NBS, promoting the electrophilic attack on the electron-rich aromatic ring.

Regioselectivity: The methoxy groups at positions 1, 2, and 4 strongly activate the ring

towards electrophilic substitution. The position C5 is para to the C2-methoxy group and ortho

to the C4-methoxy group, making it highly activated and sterically accessible for bromination.
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Synthesis Workflow Diagram
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Caption: Synthesis workflow for 1-bromo-2,4,5-trimethoxybenzene.

Mechanism of Electrophilic Aromatic Substitution
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Reaction Mechanism

Step 1: Formation of Electrophile
NBS polarizes to generate 'Br+'

Step 2: Nucleophilic Attack
Electron-rich benzene ring attacks 'Br+'

 'Br+' 

Step 3: Formation of Sigma Complex
Resonance-stabilized carbocation intermediate

Step 4: Deprotonation
A base removes a proton to restore aromaticity

Product Formation

Click to download full resolution via product page

Caption: Key steps in the electrophilic aromatic bromination.

Applications in Drug Development and Research
1-bromo-2,4,5-trimethoxybenzene is primarily used as a building block in organic synthesis. Its

utility stems from the presence of the bromine atom, which can be readily transformed into

other functional groups or used as a handle for cross-coupling reactions.

Cross-Coupling Reactions: The bromo substituent can participate in various palladium-

catalyzed cross-coupling reactions, such as Suzuki, Stille, and Heck reactions. These
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reactions are cornerstones of modern drug discovery, enabling the formation of carbon-

carbon and carbon-heteroatom bonds to construct complex molecular scaffolds.

Grignard and Organolithium Reagents: The bromo group can be converted into a Grignard

reagent or an organolithium species. These highly reactive intermediates can then be used

to form new carbon-carbon bonds by reacting with a wide range of electrophiles.

Synthesis of Bioactive Molecules: The trimethoxyphenyl moiety is found in a number of

naturally occurring and synthetic bioactive compounds. For instance, derivatives of

trimethoxybenzene have been investigated for their potential as anticancer agents, often by

inhibiting tubulin polymerization.[4]

Safety and Handling
As with all laboratory chemicals, 1-bromo-2,4,5-trimethoxybenzene should be handled with

appropriate safety precautions.

Hazards: It is known to cause skin and serious eye irritation.[3]

Personal Protective Equipment (PPE): Always wear safety glasses, gloves, and a lab coat

when handling this compound.

Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of

dust.

Storage: Store in a cool, dry place away from incompatible materials such as strong

oxidizing agents.

Conclusion
While 1-bromo-2,3,5-trimethoxybenzene remains a less-explored isomer, the principles of its

synthesis and reactivity can be inferred from the well-established chemistry of its precursors

and related isomers. The detailed examination of 1-bromo-2,4,5-trimethoxybenzene provides a

practical and insightful guide for researchers. Its straightforward synthesis and versatile

reactivity make it, and other trimethoxybromobenzene isomers, valuable tools in the design and

synthesis of novel compounds for drug discovery and materials science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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